Cas no 1260653-34-6 (1-(2,3-dichlorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2,3-dichlorophenyl)cyclobutane-1-carbonitrile
• CAS No: 1260653-34-6
• MF: C₁₁H₉Cl₂N
• MW: 226.101860761642
• CID: 4565451
• PubChem ID: 129032968
• Update Time: 2025-11-01

1-(2,3-dichlorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)cyclobutanecarbonitrile
• 1-(2,3-dichlorophenyl)cyclobutane-1-carbonitrile
• 1260653-34-6
• AC3443
• EN300-1699237
• MFCD11036690
• SY225830
• SCHEMBL18742698
• AKOS037630587

• MDL： MFCD11036690
• Inchi： 1S/C11H9Cl2N/c12-9-4-1-3-8(10(9)13)11(7-14)5-2-6-11/h1,3-4H,2,5-6H2
• InChI Key： MUPGUOJKERBECC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Cl)=C2Cl)(C#N)CCC1

Computed Properties

• Exact Mass: 225.0112047g/mol
• Monoisotopic Mass: 225.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2,3-dichlorophenyl)cyclobutane-1-carbonitrile

Professional Introduction to 1-(2,3-dichlorophenyl)cyclobutane-1-carbonitrile (CAS No. 1260653-34-6)

1-(2,3-dichlorophenyl)cyclobutane-1-carbonitrile) is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 1260653-34-6, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both a cyclobutane ring and a nitrile group, coupled with the 2,3-dichlorophenyl substituent, imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound's structure is a testament to the ingenuity of organic synthesis, where precise functionalization can lead to molecules with tailored biological activities. The cyclobutane ring, a six-membered saturated hydrocarbon ring, contributes to the molecule's rigidity and stability, which are often desirable traits in drug candidates. This structural motif is frequently employed in medicinal chemistry due to its ability to mimic certain biological scaffolds and enhance binding affinity.

The nitrile group (-CN) attached to the cyclobutane ring introduces polarity and reactivity, making it susceptible to various chemical transformations. Nitriles are known for their ability to participate in nucleophilic addition reactions, which can be exploited in the synthesis of more complex molecules. Additionally, the electron-withdrawing nature of the nitrile group can influence the electronic properties of the surrounding atoms, thereby affecting the compound's overall reactivity and biological activity.

The 2,3-dichlorophenyl substituent adds another layer of complexity to the molecule. The dichloro group enhances lipophilicity and can influence metabolic stability, factors that are critical in drug design. The phenyl ring itself is a common pharmacophore found in numerous therapeutic agents, known for its ability to interact with biological targets through hydrophobic and π-stacking interactions.

In recent years, there has been growing interest in exploring novel scaffolds for drug development. The combination of cyclobutane and nitrile groups has shown promise in various therapeutic areas. For instance, studies have indicated that such structures can exhibit inhibitory activity against certain enzymes and receptors implicated in diseases like cancer and inflammation. The unique spatial arrangement of functional groups in 1-(2,3-dichlorophenyl)cyclobutane-1-carbonitrile) may contribute to its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways.

The compound's potential applications extend beyond traditional pharmaceuticals. Its structural features make it a suitable candidate for material science applications, particularly in the development of advanced polymers and coatings. The rigidity provided by the cyclobutane ring can enhance material stability, while the presence of polar functional groups can improve adhesion properties.

Recent research has also explored the synthetic pathways leading to 1-(2,3-dichlorophenyl)cyclobutane-1-carbonitrile). Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields. These innovations are crucial for scaling up production while adhering to environmental regulations.

The biological evaluation of this compound has been a focal point for many research groups. In vitro studies have demonstrated promising results regarding its interaction with various biological targets. The nitrile group has been shown to modulate enzyme activity by acting as a substrate or an inhibitor, depending on the specific context. Additionally, the dichlorophenyl moiety has been linked to enhanced binding affinity in certain protein targets.

The compound's potential as an intermediate in drug synthesis cannot be overstated. Its unique structure allows for further derivatization into more complex molecules with tailored pharmacological properties. This flexibility makes it a valuable building block for medicinal chemists seeking to develop novel therapeutics.

In conclusion, 1-(2,3-dichlorophenyl)cyclobutane-1-carbonitrile) (CAS No. 1260653-34-6) represents a significant advancement in chemical research with potential applications across multiple industries. Its structural features and functional groups make it a versatile molecule with broad utility in pharmaceuticals and materials science. As research continues to uncover new synthetic methods and biological activities, this compound is poised to play a crucial role in future scientific endeavors.